Cas no 1252326-52-5 (N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide
• CAS No: 1252326-52-5
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6360197
• PubChem ID: 47796045
• Update Time: 2025-06-11

N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680228
• Z826824880
• 1252326-52-5
• N-(cyanomethyl)-N-cyclopropyl-4-(oxolan-2-ylmethoxy)benzamide
• N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide
• AKOS034616203

• Inchi： 1S/C17H20N2O3/c18-9-10-19(14-5-6-14)17(20)13-3-7-15(8-4-13)22-12-16-2-1-11-21-16/h3-4,7-8,14,16H,1-2,5-6,10-12H2
• InChI Key： CUKCXJSBZCRABJ-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=CC=1)C(N(CC#N)C1CC1)=O

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide

Professional Introduction to N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide (CAS No. 1252326-52-5)

N-(cyanomethyl-N-cyclopropyl-4-[(oxolan-2-ylmethoxy]benzamide) is a specialized chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1252326-52-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have opened new avenues for exploring its pharmacological effects, particularly in the context of drug design and molecular interactions.

The structural framework of N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a cyanomethyl group and a cyclopropyl moiety introduces rigidity and specific electronic properties to the molecule, which can influence its binding affinity to biological targets. Additionally, the oxolan-2-ylmethoxy substituent at the para position of the benzamide core adds another layer of complexity, potentially enhancing its interaction with biological receptors.

In recent years, there has been a growing interest in developing novel benzamide derivatives as therapeutic agents. Benzamides are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The introduction of cyclic structures and heterocyclic moieties into benzamide derivatives has further expanded their pharmacological potential. N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide represents a promising candidate in this category, with its unique structural features offering a rationale for further investigation.

The synthesis of N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzamide core, the introduction of the cyclopropyl group, and the incorporation of the oxolan-2-yl methoxy moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired structure with minimal side reactions.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure, confirming the presence of all intended functional groups and their spatial arrangement. Additionally, computational studies, including molecular modeling and density functional theory (DFT) calculations, are utilized to predict the compound's electronic properties and potential interactions with biological targets.

The pharmacological evaluation of N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide involves both in vitro and in vivo studies. In vitro assays are conducted to assess its binding affinity to relevant biological targets, such as enzymes and receptors, using techniques like surface plasmon resonance (SPR) and enzyme-linked immunosorbent assay (ELISA). These studies provide preliminary evidence of the compound's pharmacological activity.

In vivo studies further validate these findings by evaluating the compound's efficacy and safety in animal models. These experiments include assessing its ability to modulate specific biological pathways associated with diseases such as cancer, inflammation, and pain. The results from these studies are crucial for determining the potential therapeutic applications of N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide and guiding further development efforts.

The latest research in medicinal chemistry highlights the importance of structural diversity in drug design. Compounds like N-(cyanomethyl)-N-cyclopropyl-4-[(oxolan-2-yl)methoxy]benzamide exemplify how incorporating novel functional groups can lead to innovative therapeutic agents. The combination of a cyano methyl group, cyclopropyl moiety, and oxolan ring provides a unique scaffold that may interact differently with biological targets compared to traditional benzamides.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(cyanomethyl)-N-cyclopropyl-4-[oxolan-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethoxy]benzamide serves as an excellent example of how advances in synthetic chemistry can drive innovation in drug discovery. Its unique structural features offer a rich foundation for exploring new therapeutic strategies.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-[oxolan-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyyyymethoxy]benzamide (CAS No. 1252326[52]-5) is a promising chemical entity with significant potential in pharmaceutical research. Its synthesis highlights the importance of structural diversity in drug design, while its pharmacological evaluation provides insights into its therapeutic applications. As research continues to uncover new aspects of this compound's biology, it is likely to play an important role in future drug development efforts.